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Compound of Interest

Compound Name: 2-Amino-6-chloropyridin-3-OL

Cat. No.: B114215

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this technical guide is intended for research and
development purposes only. While every effort has been made to ensure the accuracy of the
data, this document is a compilation of information from public sources and data for the specific
compound CAS 159309-66-7 is limited. Information for structurally related compounds has
been used to provide a more comprehensive overview and is clearly indicated.

Introduction

This technical guide provides an in-depth overview of the chemical properties, safety
information, and potential applications of 2-Amino-6-chloropyridin-3-ol, identified by CAS
number 159309-66-7. This compound belongs to the substituted pyridine class of heterocyclic
compounds, which are of significant interest in medicinal chemistry and drug discovery due to
their versatile reactivity and presence in numerous biologically active molecules.

It is important to note that the initial topic request included the chemical name "1-(3-Cyano-4-
isopropoxyphenyl)-3-(4-fluorophenyl)urea,” which does not correspond to the provided CAS
number. This guide will focus exclusively on the compound associated with CAS 159309-66-7,
which is 2-Amino-6-chloropyridin-3-ol.

Chemical and Physical Properties
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The fundamental physicochemical properties of 2-Amino-6-chloropyridin-3-ol are

summarized in the table below. These properties are crucial for its handling, storage, and

application in synthetic chemistry.

Property Value Source
CAS Number 159309-66-7 N/A
Molecular Formula CsHsCIN20 N/A
Molecular Weight 144.56 g/mol N/A
IUPAC Name 2-Amino-6-chloropyridin-3-ol N/A
Appearance Solid (predicted) N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A
SMILES Nclnccec(Cl)clO N/A

InChl=1S/C5H5CIN20/c6-4-2-
1-3(9)5(7)8-4/h1-2,9H,(H2,7,8)

InChl

Safety and Handling

Detailed safety information for 2-Amino-6-chloropyridin-3-ol is not readily available. The

following data is derived from the safety data sheet for the closely related compound, 2-Amino-
6-chloropyridine (CAS 45644-21-1), and should be used as a precautionary guide.[1][2][3]
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Hazard Information

Details

GHS Pictograms

GHSO07 (Harmful)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[1][2] H315: Causes
skin irritation.[1][2] H319: Causes serious eye
irritation.[1][2] H335: May cause respiratory
irritation.[1][2]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P264: Wash
skin thoroughly after handling.[1] P270: Do not
eat, drink or smoke when using this product.[1]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[1]
P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[1] P302+P352: IF ON SKIN: Wash with plenty
of soap and water.[1] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1]

First Aid Measures

If inhaled: Remove person to fresh air and keep
comfortable for breathing. Call a poison center
or doctor if you feel unwell.[1] In case of skin
contact: Wash with plenty of water. If skin
irritation occurs: Get medical advice/attention.[1]
In case of eye contact: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists: Get medical
advice/attention.[1] If swallowed: Rinse mouth.

Call a poison center or doctor if you feel unwell.

[1]

Storage

Store in a well-ventilated place. Keep container

tightly closed.
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Dispose of contents/container in accordance
Disposal with local/regional/national/international

regulations.

Synthetic Applications and Reactivity

2-Amino-6-chloropyridin-3-ol is a functionalized pyridine derivative that can serve as a
versatile building block in organic synthesis. The presence of three distinct functional groups—
an amino group, a chloro group, and a hydroxyl group—on the pyridine ring allows for a variety
of chemical transformations. The chloro substituent, in particular, is a common handle for
transition-metal-catalyzed cross-coupling reactions.

General Reactivity:

e Amino Group: The amino group can act as a nucleophile or be a directing group in
electrophilic aromatic substitution. It can also be acylated, alkylated, or diazotized for further
functionalization.

e Chloro Group: The chlorine atom at the 6-position is susceptible to nucleophilic aromatic
substitution and is an excellent site for palladium-catalyzed cross-coupling reactions such as
Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

o Hydroxyl Group: The hydroxyl group can be O-alkylated, O-acylated, or used to introduce
other functional groups.

A common application for chloropyridine scaffolds is in the synthesis of biaryl compounds
through Suzuki-Miyaura cross-coupling, which is a cornerstone of modern drug discovery.

Experimental Protocols

While specific experimental protocols for 2-Amino-6-chloropyridin-3-ol are not available in
the cited literature, a generalized protocol for a Suzuki-Miyaura cross-coupling reaction, a
common transformation for this class of compounds, is provided below. This protocol is
illustrative and would require optimization for this specific substrate.

Generalized Protocol for Suzuki-Miyaura Cross-Coupling of a Chloropyridine:
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o Materials:

o

2-Amino-6-chloropyridin-3-ol (1.0 equiv)

[¢]

Arylboronic acid (1.2 - 1.5 equiv)

[¢]

Palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%)

[e]

Base (e.g., K2COs, Na2COs, Cs2C0s3, 2.0-3.0 equiv)

o

Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)
e Procedure:

o To an oven-dried reaction vessel, add 2-Amino-6-chloropyridin-3-ol, the arylboronic
acid, the palladium catalyst, and the base.

o Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.
o Add the anhydrous solvent via syringe.

o Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the
reaction is complete, as monitored by TLC or LC-MS.

o Cool the reaction mixture to room temperature.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel.

Potential Signaling Pathway Involvement: A
Conceptual Framework
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Substituted pyridines are prevalent scaffolds in the development of kinase inhibitors. The
pyridine core can act as a hinge-binder, forming hydrogen bonds with the backbone of the
kinase hinge region. While there is no direct evidence of 2-Amino-6-chloropyridin-3-ol's
involvement in any specific signaling pathway, its structural motifs suggest it could be a
valuable starting point for the synthesis of kinase inhibitors. The diagram below illustrates a
hypothetical mechanism by which a molecule derived from this scaffold could inhibit a protein
kinase, a common mechanism of action for many modern cancer therapeutics.
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Caption: Hypothetical inhibition of a protein kinase signaling pathway.

Experimental Workflow Diagram

The following diagram outlines a general workflow for the synthesis and subsequent biological
evaluation of a library of compounds derived from 2-Amino-6-chloropyridin-3-ol. This
represents a common approach in early-stage drug discovery.
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Caption: General drug discovery workflow.
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Suppliers

2-Amino-6-chloropyridin-3-ol (CAS 159309-66-7) is available from a number of chemical
suppliers. A selection of potential suppliers is listed below. It is recommended to contact the
suppliers directly for current availability, pricing, and purity information.

Supplier Location
BLD Pharm Global

A Chemtek USA

AK Scientific, Inc. USA
ChemicalBook Global
MolPort Global

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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